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Compound of Interest

Compound Name: N-Benzylpropanamide

Cat. No.: B1265853 Get Quote

An In-depth Technical Guide on the Molecular Properties of N-Benzylpropanamide

This technical guide provides a detailed overview of the molecular formula and molecular

weight of N-Benzylpropanamide. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical research.

Molecular Data of N-Benzylpropanamide
N-Benzylpropanamide is a chemical compound with the IUPAC name N-
benzylpropanamide.[1] The fundamental molecular properties of this compound are

summarized in the table below.

Property Value Source

Molecular Formula C10H13NO PubChem[1]

Molecular Weight 163.22 g/mol PubChem[1]

IUPAC Name N-benzylpropanamide PubChem[1]

CAS Number 10264-12-7 PubChem[1]

SMILES CCC(=O)NCC1=CC=CC=C1 PubChem[1]

InChIKey
ZFNAETKJDHAQEN-

UHFFFAOYSA-N
PubChem[1]
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Determination of Molecular Formula and Weight:
Experimental Protocols
The molecular formula and weight of a compound like N-Benzylpropanamide are determined

through various analytical techniques. While specific experimental protocols for this compound

are not detailed here, the following are standard methodologies employed in chemical analysis:

Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of

a compound. In a typical workflow, the sample is ionized, and the ions are separated based

on their mass-to-charge ratio (m/z). High-resolution mass spectrometry (HRMS) can provide

a very accurate mass measurement, which can be used to deduce the elemental

composition and thus the molecular formula.

Elemental Analysis: This method determines the percentage composition of elements (like

carbon, hydrogen, nitrogen) in a sample. The results are used to derive the empirical formula

of the compound. When combined with the molecular weight from mass spectrometry, the

exact molecular formula can be determined.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural

elucidation, ¹³C and ¹H NMR spectroscopy can help confirm the number of carbon and

hydrogen atoms in a molecule, which aids in verifying the molecular formula.

Visualization of Elemental Composition
The following diagram illustrates the elemental composition of N-Benzylpropanamide based

on its molecular formula, C10H13NO.

Elemental Composition (C10H13NO)
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Caption: Elemental makeup of N-Benzylpropanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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